Cas no 2694723-37-8 (benzyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate)

• Product Name: benzyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate
• CAS No: 2694723-37-8
• MF: C₁₆H₁₃BrN₂O₄
• MW: 377.189423322678
• CID: 5613477
• PubChem ID: 165948664
• Update Time: 2025-08-02

benzyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate
• 2694723-37-8
• EN300-33050528

• Inchi： 1S/C16H13BrN2O4/c17-11-6-12(15-13(7-11)22-9-14(20)19-15)18-16(21)23-8-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,18,21)(H,19,20)
• InChI Key： UDTRVKBNKAPUFM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)OCC(N2)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 376.00587g/mol
• Monoisotopic Mass: 376.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.7Ų

Additional information on benzyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate

Comprehensive Overview of Benzyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate (CAS No. 2694723-37-8)

The compound benzyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate (CAS No. 2694723-37-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzoxazine core and a carbamate functional group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its relevance in drug discovery, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

One of the key features of benzyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate is its 7-bromo substitution, which enhances its reactivity in cross-coupling reactions, a popular topic in modern synthetic chemistry. This attribute aligns with the growing demand for halogenated intermediates in the development of novel therapeutics. Additionally, the 3-oxo-3,4-dihydro-2H-1,4-benzoxazine scaffold is known for its bioactivity, making this compound a focal point for studies on central nervous system (CNS) agents and antimicrobial applications.

In the context of current trends, CAS No. 2694723-37-8 has garnered attention in AI-driven drug discovery platforms, where computational models predict its utility in structure-activity relationship (SAR) studies. The rise of machine learning in chemistry has amplified interest in such compounds, as they serve as benchmarks for validating predictive algorithms. Furthermore, the carbamate group in this molecule is a hotspot for prodrug design, a strategy widely discussed in pharmaceutical forums for improving drug delivery and bioavailability.

From a synthetic perspective, benzyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate offers versatility. It can undergo palladium-catalyzed coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce diverse aryl or heteroaryl groups. This flexibility is crucial for medicinal chemistry projects aiming to optimize lead compounds. The compound’s stability under standard laboratory conditions also makes it a practical choice for high-throughput screening (HTS) campaigns, a technique frequently searched by researchers exploring drug repurposing and target identification.

Environmental and regulatory considerations are also relevant when discussing CAS No. 2694723-37-8. While the compound is not classified as hazardous, its brominated nature warrants careful handling to align with green chemistry principles. This aspect resonates with the increasing emphasis on sustainable synthesis in the chemical industry, a topic frequently queried in academic and industrial search engines.

In summary, benzyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate represents a promising candidate for multidisciplinary research. Its structural features, combined with its applicability in drug development and catalytic transformations, position it as a molecule of interest for both academic and industrial chemists. As the scientific community continues to explore small-molecule therapeutics and precision medicine, compounds like this will likely play a pivotal role in advancing these fields.